5-(3,4-dimethylanilino)-N-(2-thiophen-2-ylethyl)triazolidine-4-carboxamide

• IUPAC Name: 5-(3,4-dimethylanilino)-N-(2-thiophen-2-ylethyl)triazolidine-4-carboxamide
• InChI: InChI=1S/C17H23N5OS/c1-11-5-6-13(10-12(11)2)19-16-15(20-22-21-16)17(23)18-8-7-14-4-3-9-24-14/h3-6,9-10,15-16,19-22H,7-8H2,1-2H3,(H,18,23)
• InChI Key: ABOJNWRYIKTITD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2C(NNN2)C(=O)NCCC3=CC=CS3)C
• Molecular Formula: C17H23N5OS
• Molecular Weight: 345.5 g/mol

Description

5-(3,4-dimethylanilino)-N-(2-thiophen-2-ylethyl)triazolidine-4-carboxamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of triazolidine-4-carboxamide derivatives and is known for its unique properties, including its ability to inhibit certain enzymes and receptors in the body.

Scientific Research Applications

Alteration of DNA by Related Compounds

Studies on related compounds, such as 5-(3-methyl-1-triazeno)imidazole-4-carboxamide (MTIC), an active intermediate in the metabolism of related compounds, have shown effects on DNA, indicating their potential use in studying DNA interactions and the mechanisms of DNA alteration. These compounds can induce repair synthesis of DNA but inhibit semi-conservative replication, suggesting their utility in understanding DNA repair mechanisms and the impact of chemical compounds on DNA stability (Mizuno & Decker, 1976).

Antitumor Applications

Research into antitumor imidazotetrazines, such as the synthesis and chemistry of novel broad-spectrum antitumor agents, explores the interaction of diazoimidazole-4-carboxamide with alkyl and aryl isocyanates, producing compounds with curative activity against leukemia. This research underlines the potential of related compounds in developing antitumor agents and understanding the mechanisms of action against cancer cells (Stevens et al., 1984).

Synthesis of Novel Compounds for Anti-inflammatory and Analgesic Agents

The synthesis of novel compounds derived from similar structures has been explored for their anti-inflammatory and analgesic activities. This includes the development of compounds with significant inhibitory activity on COX-2 selectivity and protective analgesic and anti-inflammatory activities, suggesting the importance of these compounds in designing new therapeutics (Abu‐Hashem et al., 2020).

Development of Anticancer Agents

The synthesis and evaluation of functionalized amino acid derivatives have shown potential in designing new anticancer agents. Some compounds exhibit promising cytotoxicity in ovarian and oral cancers, highlighting the application of related chemical structures in anticancer research (Kumar et al., 2009).